22-deoxocucurbitacin D

Specification

• Description: 22-Deoxocucurbitacin D belongs to the class of organic compounds known as cucurbitacins. These are polycyclic compounds containing the tetracyclic cucurbitane nucleus skeleton, 19-(10->9b)-abeo-10alanost-5-ene (also known as 9b-methyl-19-nor lanosta-5-ene), with a variety of oxygenation functionalities at different positions. 22-Deoxocucurbitacin D is considered to be a practically insoluble (in water) and relatively neutral molecule. 22-Deoxocucurbitacin D has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 22-deoxocucurbitacin D is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, 22-deoxocucurbitacin D can be found in green vegetables. This makes 22-deoxocucurbitacin D a potential biomarker for the consumption of this food product.
• CAS No.: 15371-78-5
• Molecular Formula: C30H46O6
• Molecular Weight: 502.7 g/mol
• IUPAC Name: 17-[(E)-2,6-dihydroxy-6-methylhept-4-en-2-yl]-2,16-dihydroxy-4,4,9,13,14-pentamethyl-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthrene-3,11-dione
• Standard InChI: InChI=1S/C30H46O6/c1-25(2,35)12-9-13-29(7,36)23-20(32)15-27(5)21-11-10-17-18(14-19(31)24(34)26(17,3)4)30(21,8)22(33)16-28(23,27)6/h9-10,12,18-21,23,31-32,35-36H,11,13-16H2,1-8H3/b12-9+
• Standard InChI Key: IJFYQSUPMMVTOA-NZKKDQNNSA-N
• Isomeric SMILES: C[C@@]12C[C@H]([C@@H]([C@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@@H](C(=O)C4(C)C)O)C)C)[C@](C)(C/C=C/C(C)(C)O)O)O
• SMILES: CC1(C2=CCC3C4(CC(C(C4(CC(=O)C3(C2CC(C1=O)O)C)C)C(C)(CC=CC(C)(C)O)O)O)C)C
• Canonical SMILES: CC1(C2=CCC3C4(CC(C(C4(CC(=O)C3(C2CC(C1=O)O)C)C)C(C)(CC=CC(C)(C)O)O)O)C)C